5-hydroxyflavonoids

5-Hydroxyflavonoids are a class of natural compounds derived from flavonoids, which are widely found in plants and possess diverse biological activities. These compounds contain a hydroxyl group at the 5-position of the B ring of flavonoid skeletons. Due to their unique structural characteristics, they exhibit potent antioxidant, anti-inflammatory, and anticancer properties. Research has shown that 5-hydroxyflavonoids can effectively scavenge free radicals, inhibit the activation of nuclear factor-kappa B (NF-κB), and induce apoptosis in cancer cells. They are often used as potential candidates for developing natural health products and pharmaceuticals due to their promising therapeutic effects.

Chemical Name	CAS	MF
7-O-beta-D-Glucopyranoside-Delphinidin	27413-99-6	C₂₁H₂₁O₁₂
6,12-Methano-6H,12H-[1]benzopyrano[4,3-d][1]benzoxocin-4,9-diol,13-(2,4-dihydroxyphenyl)-2-[2-(2,4-dihydroxyphenyl)ethenyl]-6-methyl- (9CI)	96562-94-6	C₃₄H₂₆O₈
3,3',4',5,5',7-Hexahydroxyflavylium(1+); 7-O-Galactoside	32369-03-2	C₂₁H₂₁O₁₂
(-)-tetrahydroxyflavan-7-gallate	889447-89-6	C₂₂H₁₈O₁₀
2-O-[2-(3,4-dihydroxyphenyl)-3,5-dihydroxychromenium-7-yl]-beta-D-glucopyranose chloride	28905-48-8	C₂₁H₂₁ClO₁₁
2-Phenylchroman-5-ol	92215-50-4	C₁₅H₁₄O₂
3,3',4',5,7-Pentahydroxyflavylium(1+); 7-O-Arabinoside	28985-03-7	C₂₀H₁₉O₁₀
4',5,7-Trihydroxyflavan; (S)-form, 7-Sulfate	2185026-54-2	C₁₅H₁₄O₇S
4',5,7-Trihydroxyflavan-6-carboxylic acid; (ξ)-form, 7-O-(4-Hydroxybenzoyl), Me ester	1029519-99-0	C₂₄H₂₀O₈

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